![molecular formula C18H21N3O3 B3926413 2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid](/img/structure/B3926413.png)
2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid
Overview
Description
2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid, also known as MMN, is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. MMN is a nicotinic acid derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid is not fully understood, but it is believed to involve the modulation of nicotinic acetylcholine receptors (nAChRs). This compound has been shown to bind to nAChRs and modulate their activity, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory effects, neuroprotective effects, and effects on neurotransmitter release. This compound has also been shown to modulate the activity of various ion channels, including calcium and potassium channels.
Advantages and Limitations for Lab Experiments
2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid has several advantages for use in lab experiments, including its high purity and good yields. However, this compound is a relatively new compound and has not been extensively studied, which may limit its use in certain experiments.
Future Directions
There are several future directions for 2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid research, including further investigation into its mechanism of action and its potential therapeutic applications. This compound may also be used as a tool for studying the role of nicotinic acetylcholine receptors in various physiological processes. Additionally, the synthesis of this compound analogs may lead to the discovery of compounds with improved therapeutic potential.
Scientific Research Applications
2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}nicotinic acid has been the subject of various scientific studies due to its potential therapeutic applications. One study found that this compound has anti-inflammatory effects in animal models, making it a potential treatment for inflammatory diseases. Another study showed that this compound has neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyridine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-24-17-7-3-2-6-16(17)21-11-9-20(10-12-21)13-15-14(18(22)23)5-4-8-19-15/h2-8H,9-13H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNBGXHVTSXYHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=C(C=CC=N3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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